Cas no 1566038-12-7 (2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine)

• Product Name: 2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine
• CAS No: 1566038-12-7
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• MDL: MFCD26934671
• CID: 4606555
• PubChem ID: 104688094
• Update Time: 2024-03-01

2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine
• 2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine

• MDL： MFCD26934671
• Inchi： 1S/C13H17F2N/c1-13(7-2-8-16-13)9-10-3-5-11(6-4-10)12(14)15/h3-6,12,16H,2,7-9H2,1H3
• InChI Key： ABRJOBFRBRJDLK-UHFFFAOYSA-N
• SMILES： N1CCCC1(CC1=CC=C(C(F)F)C=C1)C

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives